Cas no 1195760-68-9 (11-Hydroxygelsenicine)

• Product Name: 11-Hydroxygelsenicine
• CAS No: 1195760-68-9
• MF: C₁₉H₂₂N₂O₄
• MW: 342.388985157013
• CID: 837074
• PubChem ID: 102481549
• Update Time: 2025-06-11

11-Hydroxygelsenicine Chemical and Physical Properties

Names and Identifiers

• 11-Hydroxygelsenicine
• [ "" ]
• CID 102004554
• 1195760-68-9
• 6-Ethyl-6'-hydroxy-1'-methoxyspiro[10-oxa-5-azatricyclo[5.3.1.04,8]undec-5-ene-2,3'-indole]-2'-one
• B0005-458330
• CS-0016254
• AKOS040763105
• F93993
• HY-N1018
• Spiro[3H-indole-3,7'(6'H)-[3,6]methano[3H]oxepino[4,3-b]pyrrol]-2(1H)-one, 2'-ethyl-3'a,4',8',8'a-tetrahydro-6-hydroxy-1-methoxy-, (3S,3'R,3'aS,6'R,8'aS)-

• Inchi： 1S/C19H22N2O4/c1-3-14-11-7-17-19(8-15(20-14)12(11)9-25-17)13-5-4-10(22)6-16(13)21(24-2)18(19)23/h4-6,11-12,15,17,22H,3,7-9H2,1-2H3
• InChI Key： ZXUAITOHPKQHGN-UHFFFAOYSA-N
• SMILES： O1CC2C3CC4(C(N(C5C=C(C=CC4=5)O)OC)=O)C1CC2C(CC)=N3

Computed Properties

• Exact Mass: 342.15800
• Monoisotopic Mass: 342.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Color/Form: Powder
• PSA: 71.36000
• LogP: 1.69680

11-Hydroxygelsenicine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 11-Hydroxygelsenicine

Exploring the Properties and Applications of 11-Hydroxygelsenicine (CAS No. 1195760-68-9)

11-Hydroxygelsenicine (CAS No. 1195760-68-9) is a naturally occurring alkaloid compound derived from the Gelsemium genus of flowering plants. This bioactive molecule has garnered significant attention in recent years due to its unique structural characteristics and potential therapeutic applications. Researchers have been particularly interested in its interactions with biological systems, making it a subject of ongoing studies in pharmacology and natural product chemistry.

The compound's molecular structure features a complex indole alkaloid framework with a hydroxyl group at the 11-position, which contributes to its distinct physicochemical properties. This structural feature is crucial for its bioactivity and potential pharmacological effects. Recent studies suggest that 11-Hydroxygelsenicine may influence certain cellular pathways, though comprehensive clinical research is still needed to fully understand its mechanisms of action.

In the context of current scientific trends, 11-Hydroxygelsenicine aligns with growing interest in plant-derived bioactive compounds and their potential health benefits. The global market for natural products has seen exponential growth, with consumers increasingly seeking alternatives to synthetic compounds. This compound's potential as a natural therapeutic agent makes it particularly relevant in today's health-conscious environment.

From a research perspective, 1195760-68-9 presents interesting challenges in terms of isolation and characterization. The compound's relative scarcity in nature and complex structure have led scientists to explore synthetic approaches for its production. Recent advances in organic synthesis methodologies have made it possible to obtain this compound in laboratory settings, opening new avenues for its study and potential applications.

Quality control and standardization are critical aspects when working with 11-Hydroxygelsenicine. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying the compound's purity and structural integrity. These analytical methods are particularly important given the compound's potential use in research applications where precise characterization is paramount.

The safety profile of 11-Hydroxygelsenicine continues to be an area of active investigation. While preliminary studies have provided some insight into its biological effects, comprehensive toxicological assessments are necessary to fully evaluate its safety parameters. Researchers emphasize the importance of proper handling procedures and adherence to laboratory safety protocols when working with this compound.

From a commercial perspective, the demand for high-quality 11-Hydroxygelsenicine reference standards has increased significantly in recent years. Research institutions and pharmaceutical companies seek reliable sources of this compound for their investigative work. This growing demand has prompted suppliers to develop more efficient production and purification methods to meet the needs of the scientific community.

Looking to the future, 11-Hydroxygelsenicine represents an exciting area of exploration in natural product chemistry. Its unique structure and potential biological activities make it a compelling subject for further research. As scientific understanding of this compound deepens, it may lead to novel applications in various fields of medicine and biotechnology.

For researchers interested in working with CAS No. 1195760-68-9, it's important to consult current literature and maintain awareness of the latest developments in this field. The compound's complex nature requires specialized knowledge and techniques for proper handling and study. Ongoing research continues to uncover new information about this fascinating natural product and its potential significance in scientific and medical applications.